methyl 3,4-dihydro-2H-oxazine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3,4-dihydro-2H-oxazine-4-carboxylate is a chemical compound with the molecular formula C6H9NO3 . It has a molecular weight of 143.14 . The compound is in liquid form at room temperature .
Molecular Structure Analysis
The InChI code for methyl 3,4-dihydro-2H-oxazine-4-carboxylate is 1S/C6H9NO3/c1-9-6(8)7-2-4-10-5-3-7/h2,4H,3,5H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
Methyl 3,4-dihydro-2H-oxazine-4-carboxylate is a liquid at room temperature . The compound’s storage temperature is normal .Scientific Research Applications
Eco-Friendly Synthesis
One of the applications of 3,4-dihydro-2H-oxazine derivatives is in the eco-friendly synthesis of complex organic compounds . A novel protocol has been reported for the synthesis of 3-aryl-3,4-dihydro-2H-naphtho[2,3-e][1,3]oxazine-5,10-diones by one-pot three-component condensation . This environmentally benign protocol holds advantages of high yields, operational simplicity, and easy workup .
Anti-Proliferative Evaluation
3,4-dihydro-2H-1,3-oxazine derivatives of bakuchiol have been synthesized and evaluated for their anti-proliferative properties . Most of the derivatives showed a higher cytotoxic profile than the parent molecule . The best results were observed for compound 15 with IC50 values of 2, 2, 2.4, and 3 μM against MIA-Pa-Ca-2, HCT-116, MCF-7, and HL-60 cells, respectively .
Antifungal Activity
Some 3,4-dihydro-2H-1,2,4 derivatives have shown remarkable antifungal activity . The antifungal activity varied remarkably depending upon substituents .
Building Blocks in Organic Synthesis
3,4-Dihydro-2(1H)-Pyridones, which are structurally similar to 3,4-dihydro-2H-oxazine derivatives, have been used as building blocks in organic synthesis . They have been used to synthesize structurally diverse compounds via multi-component reactions .
Safety and Hazards
properties
IUPAC Name |
methyl 2,3-dihydro-1,4-oxazine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c1-9-6(8)7-2-4-10-5-3-7/h2,4H,3,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUQZXXPLQRNWKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCOC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.